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Compound of Interest

Compound Name: Potassium zirconium carbonate

Cat. No.: B1618412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of Potassium Zirconium Carbonate (CAS No. 23570-56-1). While primarily

utilized in industrial settings as a crosslinking agent, catalyst, and raw material for ceramics,

this document also explores the broader context of zirconium compounds in biomedical

applications. It is important to note that, despite its availability, Potassium Zirconium
Carbonate is not a widely studied compound within the fields of pharmacology and drug

development. This guide aims to present the current state of knowledge, including detailed

experimental protocols for its synthesis and established industrial uses, while also highlighting

the significant gap in biological and pharmaceutical research.

Chemical and Physical Properties
Potassium Zirconium Carbonate is an inorganic compound that is typically available as a

clear, colorless, and odorless aqueous solution. It is known for its thermal stability and water

solubility.[1] The precise molecular structure can vary, though a common representation is

K₂[Zr(CO₃)₂(OH)₂].

Table 1: Physicochemical Properties of Potassium Zirconium Carbonate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1618412?utm_src=pdf-interest
https://www.benchchem.com/product/b1618412?utm_src=pdf-body
https://www.benchchem.com/product/b1618412?utm_src=pdf-body
https://www.benchchem.com/product/b1618412?utm_src=pdf-body
https://www.benchchem.com/product/b1618412?utm_src=pdf-body
https://www.topfitech.com/potassium-zirconium-carbonate-use-in-water-repellent-product/
https://www.benchchem.com/product/b1618412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 23570-56-1

IUPAC Name
dipotassium;zirconium(4+);pen

tacarbonate
[2]

Molecular Formula C₅K₂O₁₅Zr₂ [3][4]

Molecular Weight 560.69 g/mol [4]

Appearance Clear, colorless liquid [5]

Boiling Point 333.6 °C at 760 mmHg

Solubility Soluble in water [1]

pH
Alkaline (typically 9-11 in

solution)
[5]

Synthesis and Manufacturing
The most common method for synthesizing Potassium Zirconium Carbonate is through the

reaction of zirconium basic carbonate with an aqueous solution of potassium carbonate. This

process is typically conducted at an elevated temperature to facilitate the reaction and

dissolution of the starting materials.

Experimental Protocol: Aqueous Solution Synthesis
This protocol is adapted from methodologies described in patent literature.[6]

Materials:

Zirconium Basic Carbonate (Zr(OH)₂CO₃·H₂O)

Potassium Carbonate (K₂CO₃)

Deionized Water

Equipment:
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Jacketed glass reactor with an overhead stirrer

Heating circulator

Filtration apparatus (e.g., Büchner funnel with vacuum flask)

pH meter

Procedure:

Preparation of Potassium Carbonate Solution: In the jacketed glass reactor, dissolve

potassium carbonate in deionized water. A typical molar ratio is between 0.8 to 1.3 moles of

potassium carbonate per mole of zirconium basic carbonate.[4]

Heating and Stirring: While stirring continuously, heat the potassium carbonate solution to a

temperature of 55-60°C.[6]

Addition of Zirconium Basic Carbonate: Gradually add zirconium basic carbonate to the

heated and stirred potassium carbonate solution. The reaction is exothermic, and the

temperature should be maintained between 55-60°C during the addition.[6]

Reaction Completion: After the addition is complete, continue to stir the mixture at 55-60°C

for approximately one hour to ensure the reaction goes to completion.[4]

Filtration: Once the reaction is complete, filter the warm solution to remove any unreacted

solids or impurities. The resulting product is a clear aqueous solution of Potassium
Zirconium Carbonate.
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Step 1: Preparation of Reactant Solution

Step 2: Reaction

Step 3: Filtration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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